Cas no 210-26-4 (4,7-Methano-1H-benzimidazole(9CI))

• Product Name: 4,7-Methano-1H-benzimidazole(9CI)
• CAS No: 210-26-4
• MF: C₈H₆N₂
• MW: 130.146641254425
• CID: 249390
• PubChem ID: 45078670
• Update Time: 2025-04-19

4,7-Methano-1H-benzimidazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-benzimidazole(9CI)
• 4,7-methano-1h-benzimidazole
• 4,7-Methanobenzimidazole(8CI)
• AG-E-54278
• CTK1A0751
• KB-188355
• 1H-4,7-Methanobenzimidazole
• 210-26-4
• 1H-4,7-Methanobenzo[d]imidazole
• DTXSID80663591

• Inchi： 1S/C8H6N2/c1-2-6-3-5(1)7-8(6)10-4-9-7/h1-2,4H,3H2,(H,9,10)
• InChI Key： VGOIVFUPCSQYJJ-UHFFFAOYSA-N
• SMILES： N1C=NC2C1=C1C=CC=2C1

Computed Properties

• Exact Mass: 130.05318
• Monoisotopic Mass: 130.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 28.68